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Compound of Interest

8-(Hydroxyamino)-8-oxooctanoic
Compound Name: d
aci

Cat. No.: B3047937

An In-depth Technical Guide to 8-
(Hydroxyamino)-8-oxooctanoic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties, synthesis, and potential biological activities of 8-(Hydroxyamino)-8-oxooctanoic
acid. The information is intended to support research and development efforts in fields such as
medicinal chemistry, pharmacology, and materials science.

Chemical and Physical Properties

8-(Hydroxyamino)-8-oxooctanoic acid, also known as suberic acid monohydroxamate, is a
dicarboxylic acid derivative belonging to the class of aliphatic hydroxamic acids. Its structure
consists of an eight-carbon chain with a carboxylic acid group at one terminus and a
hydroxamic acid group at the other.

Table 1: Chemical and Physical Properties of 8-(Hydroxyamino)-8-oxooctanoic acid
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Property Value Source

Molecular Formula CsH15NOa4 [1112]

Molecular Weight 189.21 g/mol [1][2]
8-(hydroxyamino)-8-

UPAC Name ox(chtanZic acid) 12l

CAS Number 149647-86-9 [2]

Canonical SMILES

C(CCCC(=0)0)CCC(=0)NO

[1]

InChl Key

YNBDVONJRSJFLP-
UHFFFAOYSA-N

[1]

Computed XLogP3

0.3

[2]

Appearance

White, Beige, or Pale yellow

solid (predicted)

[3]

Melting Point

72 - 74 °C (for the related
compound 8-

Hydroxyquinoline)

[3]

Boiling Point

267 °C @ 752 mmHg (for the
related compound 8-

Hydroxyquinoline)

[3]

Solubility

Sparingly soluble in water;
soluble in some organic

solvents.

Note: Experimental data for the melting point, boiling point, and solubility of 8-

(Hydroxyamino)-8-oxooctanoic acid are not readily available. The provided data for melting

and boiling points are for the structurally related compound 8-hydroxyquinoline and should be

considered as an estimate.

Synthesis and Experimental Protocols

While a specific, detailed protocol for the synthesis of 8-(Hydroxyamino)-8-oxooctanoic acid

is not widely published, a general and plausible synthetic route can be derived from standard
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methods for hydroxamic acid formation and the synthesis of related compounds like
suberoylanilide hydroxamic acid (SAHA). The most common approach involves the reaction of
a carboxylic acid derivative (such as an acyl chloride or ester) with hydroxylamine.

A likely precursor for the synthesis is suberic acid (octanedioic acid) or its monoester derivative.

[4]

Proposed Synthetic Workflow:

Suberic Acid
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G-(Hydroxyamino)-8-oxooctanoic AcicD

Click to download full resolution via product page

Caption: Proposed synthetic workflow for 8-(Hydroxyamino)-8-oxooctanoic acid.
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Detailed Methodologies:

A general procedure for the synthesis of a hydroxamic acid from a carboxylic acid monoester
would involve the following steps:

« Activation of the Carboxylic Acid: The free carboxylic acid group of a suberic acid monoester
is converted into a more reactive species, such as an acyl chloride or activated ester. A
common method is the reaction with thionyl chloride or oxalyl chloride in an inert solvent.[4]

» Reaction with Hydroxylamine: The activated carboxylic acid derivative is then reacted with
hydroxylamine or a protected form like O-benzylhydroxylamine.[4] This reaction is typically
carried out in the presence of a base to neutralize the acid generated.

» Deprotection/Hydrolysis: If a protected hydroxylamine was used, a deprotection step (e.qg.,
hydrogenolysis for a benzyl group) is necessary. If the reaction was performed on the
monoester, the ester group is hydrolyzed under acidic or basic conditions to yield the final
product.[4]

Biological Activity and Potential Applications

Aliphatic hydroxamic acids are known to possess a range of biological activities, primarily
attributed to their ability to chelate metal ions, which is crucial for the function of many
enzymes.[5][6]

Antimicrobial Activity:

Several studies have demonstrated the antibacterial and antifungal properties of aliphatic
hydroxamic acids.[5][6] One study investigated the antimycobacterial activities of a series of
aliphatic hydroxamic acids and their metal complexes, including a C8 derivative (HA8). The iron
complexes of this C8 hydroxamic acid showed some inhibitory activity against Mycobacterium
bovis BCG.[5][7] The proposed mechanism of antimicrobial action often involves the chelation
of essential metal ions, disrupting cellular processes.

Enzyme Inhibition:

The hydroxamic acid moiety is a well-known zinc-binding group and can inhibit various
metalloenzymes. While specific enzyme inhibition data for 8-(Hydroxyamino)-8-oxooctanoic
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acid is scarce, related aliphatic hydroxamic acids have been shown to inhibit enzymes such as:

o Histone Deacetylases (HDACs): Some hydroxamic acid derivatives are potent HDAC
inhibitors.[8]

o Matrix Metalloproteinases (MMPSs): These enzymes are involved in tissue remodeling and
are targets in various diseases.[6]

» Urease: Inhibition of this enzyme is relevant in the context of infections by urease-producing
bacteria.[6]

Proposed Mechanism of Enzyme Inhibition:

The hydroxamic acid functional group can act as a bidentate ligand, chelating the metal ion
(often zinc) in the active site of metalloenzymes. This coordination displaces a water molecule
that is typically involved in the catalytic mechanism, thereby inhibiting the enzyme's function.

G-(Hydroxyamino)-8-oxooctanoic Aci(D

Chelation of Zn2*+

Metalloenzyme Active Site
(with Zn2* ion)

Enzyme Inhibition

Click to download full resolution via product page

Caption: Proposed mechanism of metalloenzyme inhibition by 8-(Hydroxyamino)-8-
oxooctanoic acid.
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Safety and Handling

Specific safety data for 8-(Hydroxyamino)-8-oxooctanoic acid is not available. However,
based on related compounds, general laboratory safety precautions should be observed. This
includes wearing personal protective equipment such as gloves, safety glasses, and a lab coat.
Handling should be done in a well-ventilated area or a fume hood.[3][9]

Conclusion

8-(Hydroxyamino)-8-oxooctanoic acid is an interesting bifunctional molecule with potential
applications in drug discovery and materials science. Its properties as an aliphatic hydroxamic
acid suggest likely antimicrobial and enzyme-inhibitory activities. Further research is warranted
to fully elucidate its experimental physicochemical properties, optimize its synthesis, and
explore its specific biological targets and mechanisms of action. This guide provides a
foundational understanding to aid in these future investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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